Cas no 1804757-43-4 (2-(Difluoromethyl)-4-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine)

2-(Difluoromethyl)-4-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine is a fluorinated pyridine derivative characterized by its unique substitution pattern, incorporating difluoromethyl, hydroxy, methyl, and trifluoromethoxy functional groups. This structure imparts distinct physicochemical properties, including enhanced lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of multiple fluorine atoms contributes to improved bioavailability and resistance to enzymatic degradation. Its reactivity at the 4-hydroxy position allows for further functionalization, enabling the synthesis of diverse derivatives. The compound’s stability under various conditions and its potential as a building block for bioactive molecules underscore its utility in medicinal chemistry and crop protection applications.

2-(Difluoromethyl)-4-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine structure

1804757-43-4 structure

Product Name:2-(Difluoromethyl)-4-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine

CAS No:1804757-43-4

MF:C₈H₆F₅NO₂

MW:243.130759716034

CID:4829135

Update Time:2025-06-12

2-(Difluoromethyl)-4-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethyl)-4-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine
- Inchi： 1S/C8H6F5NO2/c1-3-4(15)2-5(16-8(11,12)13)14-6(3)7(9)10/h2,7H,1H3,(H,14,15)
- InChI Key： NEOHDSPYWDFSJX-UHFFFAOYSA-N
- SMILES： FC(C1=C(C)C(C=C(N1)OC(F)(F)F)=O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 369
XLogP3: 2.5
Topological Polar Surface Area: 38.3

2-(Difluoromethyl)-4-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029099154-1g	2-(Difluoromethyl)-4-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine	1804757-43-4	97%	1g	$1,549.60	2022-04-01

2-(Difluoromethyl)-4-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine Related Literature

1. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
4. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

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5. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034

Additional information on 2-(Difluoromethyl)-4-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine

Research Brief on 2-(Difluoromethyl)-4-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine (CAS: 1804757-43-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of fluorinated pyridine derivatives, particularly 2-(Difluoromethyl)-4-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine (CAS: 1804757-43-4). This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and agrochemical development. The presence of multiple fluorine atoms and a trifluoromethoxy group enhances its metabolic stability and bioavailability, making it a promising candidate for further research.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic pathways and biological activity of this compound. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity. The compound demonstrated notable inhibitory effects on specific enzymatic targets, suggesting its potential as a lead compound for developing novel therapeutics. Further in vitro and in vivo studies are warranted to explore its pharmacokinetic and pharmacodynamic profiles.

In another study, the agrochemical potential of 2-(Difluoromethyl)-4-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine was evaluated. The compound exhibited strong herbicidal activity against a broad spectrum of weeds, with minimal toxicity to non-target organisms. This finding underscores its potential as an environmentally friendly alternative to conventional herbicides. However, field trials are necessary to assess its efficacy under real-world conditions.

The mechanistic studies revealed that the compound's activity is attributed to its ability to disrupt key metabolic pathways in target organisms. Molecular docking simulations indicated strong binding affinity to specific protein targets, further validating its potential as a bioactive molecule. These insights provide a foundation for future structure-activity relationship (SAR) studies and optimization efforts.

Despite the promising results, challenges remain in scaling up the synthesis and ensuring cost-effectiveness. Researchers are exploring innovative catalytic methods and green chemistry approaches to address these issues. Collaborative efforts between academia and industry are crucial to accelerate the development and commercialization of this compound.

In conclusion, 2-(Difluoromethyl)-4-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine (CAS: 1804757-43-4) represents a versatile and promising molecule with applications in both medicinal and agrochemical fields. Continued research and development efforts are essential to unlock its full potential and address existing challenges. This compound exemplifies the intersection of chemical innovation and biological application, paving the way for future breakthroughs in the field.